Cas no 68109-89-7 (methyl 3-[(E)-2-(dimethylamino)ethenyl]-2-nitrobenzoate)

methyl 3-[(E)-2-(dimethylamino)ethenyl]-2-nitrobenzoate structure
68109-89-7 structure
Product Name:methyl 3-[(E)-2-(dimethylamino)ethenyl]-2-nitrobenzoate
CAS No:68109-89-7
MF:C12H14N2O4
MW:250.250563144684
CID:1724069
PubChem ID:771483
Update Time:2025-04-21

methyl 3-[(E)-2-(dimethylamino)ethenyl]-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-[(E)-2-(dimethylamino)ethenyl]-2-nitrobenzoate
    • 3-(2-Dimethylamino-vinyl)-2-nitro-benzoic acid methyl ester
    • Benzoic acid, 3-((1E)-2-(dimethylamino)ethenyl)-2-nitro-, methyl ester
    • benzoic acid, 3-[(E)-2-(dimethylamino)ethenyl]-2-nitro-, methyl ester
    • Methyl 3-[(E)-2-(dimethylamino)vinyl]-2-nitrobenzoate
    • 3-[(E)-2-(Dimethylamino)ethenyl]-2-nitrobenzoic acid methyl ester
    • CCG-7415
    • methyl 3-[2-(E)-(dimethylamino)ethenyl]-2-nitro-benzoate
    • METHYL 3-[(1E)-2-(DIMETHYLAMINO)ETHENYL]-2-NITROBENZOATE
    • SCHEMBL3781857
    • Benzoic acid, 3-[(1E)-2-(dimethylamino)ethenyl]-2-nitro-, methyl ester
    • DB-198542
    • Methyl 3-(2-(dimethylamino)vinyl)-2-nitrobenzoate
    • AKOS001586609
    • SR-01000389763
    • 68109-89-7
    • SR-01000389763-1
    • BIM-0019441.P001
    • Methyl 3-[2-(E)-(dimethylamino)ethenyl]-2-nitrobenzoate
    • DTXSID20887158
    • trans-3-(beta-Dimethylaminovinyl)-2-nitrobenzoic acid, methyl ester
    • Inchi: 1S/C12H14N2O4/c1-13(2)8-7-9-5-4-6-10(12(15)18-3)11(9)14(16)17/h4-8H,1-3H3/b8-7+
    • InChI Key: PPCHVJGFXSDKDO-BQYQJAHWSA-N
    • SMILES: O(C)C(C1=CC=CC(/C=C/N(C)C)=C1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 250.09500
  • Monoisotopic Mass: 250.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.36000
  • LogP: 2.43690
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk